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Compound of Interest

4-Nitro-o-phenylenediamine
Compound Name:
hydrochloride

Cat. No.: B1588486

This guide provides a comprehensive technical overview of 4-Nitro-o-phenylenediamine
hydrochloride (4-NOPD HCI), a pivotal reagent in synthetic chemistry. Designed for
researchers, scientists, and professionals in drug development, this document delves into the
core chemical properties, reactivity, applications, and safety protocols associated with this
compound. Our focus extends beyond mere data presentation to offer insights into the
causality behind its utility and handling, ensuring a self-validating framework for its application
in research and development.

Core Chemical Identity and Physicochemical
Properties

4-Nitro-o-phenylenediamine hydrochloride (CAS No: 53209-19-1) is the hydrochloride salt
of 4-nitro-1,2-benzenediamine (CAS No: 99-56-9).[1][2] The presence of the hydrochloride
group enhances its stability and modifies its solubility profile compared to the free base. The
molecule's architecture, featuring two adjacent amino groups and a para-nitro group, dictates
its unique reactivity, making it a valuable precursor for synthesizing complex heterocyclic
systems.[1]

The parent compound, 4-Nitro-o-phenylenediamine, is an orange-red to reddish-brown
crystalline powder.[3][4] The hydrochloride salt typically presents as a powder as well.[5] Its
core structure is a phenylenediamine substituted with a nitro group at the 4-position.[4][6] This
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substitution pattern creates a molecule with both electron-donating amino groups and a
powerful electron-withdrawing nitro group, leading to a rich and versatile chemical reactivity.

Table 1: Physicochemical Properties of 4-Nitro-o-phenylenediamine and its Hydrochloride Salt

] 4-Nitro-o-
4-Nitro-o-

Property L phenylenediamine Source(s)
phenylenediamine .
Hydrochloride

CAS Number 99-56-9 53209-19-1 [1][5]
Molecular Formula CeH7N30:2 CeHsCIN30O:2 [2][7]
Molecular Weight 153.14 g/mol 189.60 g/mol [21[7]

Dark red needles or

Appearance red/orange-red Powder [4107]
powder
Melting Point 199-201 °C Not specified [5]

Poorly soluble in
water (1.2 g/L at Soluble in 1 N
Solubility 20°C); Soluble in HCl:ethanol (1:1) at [415161181
ethanol, acetone, and 50 mg/mL.[5]
aqueous HCI.[4][6][8]

pKa 2.61 (conjugate acid) Not specified [7]
log Kow -

0.88 Not specified [7109]
(Octanol/water)

Spectroscopic Profile
The structural features of 4-NOPD are well-characterized by various spectroscopic techniques.
e 'H NMR: The proton NMR spectrum provides distinct signals corresponding to the aromatic

protons and the amine protons. Data is available in public databases like ChemicalBook and
SpectraBase.[10][11]
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« Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands for N-H
stretching of the primary amine groups, as well as symmetric and asymmetric stretching of
the N-O bonds in the nitro group.[7]

o UV-Vis Spectroscopy: In a 20% sulfuric acid solution, 4-NOPD exhibits a maximum
absorption (Amax) at 380 nm.[7]

Synthesis and Reaction Chemistry

The primary value of 4-NOPD HCI in research and development lies in its reactivity, which is
governed by the interplay between the nucleophilic amino groups and the electron-withdrawing
nitro group.

Synthetic Pathways

The industrial synthesis of 4-Nitro-o-phenylenediamine typically involves the selective reduction
of one nitro group in 2,4-dinitroaniline.[1] Modern synthetic protocols prioritize green chemistry
principles, utilizing safer solvents and efficient catalytic systems.[1] A common laboratory-scale
synthesis involves the catalytic reduction of 2,4-dinitroaniline using palladium on carbon (Pd/C)
with hydrazine hydrate as the hydrogen source in an ethanol solvent.[12] This method is
advantageous as it avoids the need for handling flammable hydrogen gas.[1]

Protocol 1: Laboratory Synthesis of 4-Nitro-o-
phenylenediamine[13]

 Dissolution: Dissolve 2,4-dinitroaniline (e.g., 2.7 mmol) in ethanol (e.g., 5 mL) in a suitable
reaction flask.

o Catalyst Addition: Add 10% Pd/C catalyst (e.g., 25 mg) to the solution.

e Reductant Addition: Slowly add hydrazine hydrate (e.g., 13.7 mmol) to the mixture at room
temperature. Causality: Hydrazine hydrate serves as an in-situ source of hydrogen for the
catalytic reduction. The Pd/C catalyst facilitates the selective reduction of one nitro group
over the other.

o Reaction: Stir the reaction mixture at room temperature for approximately 1 hour. Monitor the
reaction progress by thin-layer chromatography (TLC).
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o Work-up: Upon completion, filter the mixture through Celite to remove the Pd/C catalyst.

o Extraction: Treat the filtrate with a saturated aqueous solution of sodium bicarbonate and
extract the product with ethyl acetate.

 Purification: Dry the organic phase over sodium sulfate, concentrate it in vacuo, and purify
the resulting residue by silica gel column chromatography to yield 4-nitrobenzene-1,2-
diamine.[12]

Core Reactivity and Applications

The two adjacent amino groups in 4-NOPD are strategically positioned for cyclization reactions.
This makes it an essential building block for various heterocyclic compounds, particularly
benzimidazoles, which are significant scaffolds in medicinal chemistry and materials science.[1]

e Benzimidazole Synthesis: 4-NOPD readily undergoes condensation reactions with
aldehydes or carboxylic acids to form 2-substituted-nitrobenzimidazoles.[1] This reaction is
often catalyzed to improve efficiency and yield.[1]

» Schiff Base Formation: As a diamine, 4-NOPD can react with two equivalents of an aldehyde
or ketone to form diimine derivatives, also known as Schiff bases. These are important
ligands in coordination chemistry.[1]

» Derivatization Reagent: In analytical chemistry, 4-NOPD is used as a derivatization reagent
for the sensitive detection of compounds like diacetyl using high-performance liquid
chromatography (HPLC).[1]

Figure 1: Key synthetic and analytical applications stemming from 4-Nitro-o-
phenylenediamine hydrochloride.

Stability and Incompatibility

Proper storage and handling are critical to maintaining the integrity of 4-NOPD HCI and
ensuring laboratory safety.

« Stability: The compound is stable under recommended storage conditions.[5] However, it is
light-sensitive and should be protected from light.[6][13]
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e Incompatible Materials: It is incompatible with strong oxidizing agents, strong acids, strong
reducing agents, acid chlorides, and acid anhydrides.[4][5][14]

e Hazardous Decomposition: When heated to decomposition or upon burning, it produces
toxic fumes, including carbon oxides and nitrogen oxides (NOx).[5][9][14]

Safety, Handling, and Storage

Working with 4-NOPD and its hydrochloride salt requires strict adherence to safety protocols
due to their hazardous nature. The parent compound is classified as causing skin irritation,
serious eye irritation, and may cause an allergic skin reaction.[1][14] It is also harmful if
swallowed.[14][15] The hydrochloride salt is suspected of causing genetic defects and is
harmful if swallowed, in contact with skin, or if inhaled.[2][15]

Table 2: GHS Hazard Classification for 4-Nitro-o-phenylenediamine Hydrochloride[2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4

skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
. H341: Suspected of causing
Germ Cell Mutagenicity 2

genetic defects

Protocol 2: Safe Handling and Storage

e Engineering Controls: Always handle the compound in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of dust.[5][14]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[14]
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o Respiratory Protection: For operations that may generate dust, use a NIOSH-approved
particulate filter respirator.[9][13]

» Handling Practices: Avoid contact with skin, eyes, and clothing.[5] Avoid the formation of dust
and aerosols.[5] Do not eat, drink, or smoke in the work area.[14] Wash hands thoroughly
after handling.[14]

e Storage: Store in a cool, dry, dark place in a tightly sealed container.[5][6] Keep away from
incompatible materials.[16] The storage area should be accessible only to authorized
personnel.[17]

» Spill Management: In case of a spill, first, remove all ignition sources.[13] Dampen the solid
material with a solvent like acetone to prevent dusting and transfer it to a suitable container
for disposal.[13] Clean the spill area with absorbent paper dampened with acetone, followed
by washing with soap and water.[13]

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
[15] Do not let the product enter drains.[5]

Figure 2: A logical workflow for the safe handling of 4-Nitro-o-phenylenediamine
hydrochloride in a laboratory setting.

Conclusion

4-Nitro-o-phenylenediamine hydrochloride is a cornerstone reagent whose utility is derived
from the specific arrangement of its functional groups. Its role as a precursor to
benzimidazoles, Schiff bases, and other complex molecules makes it indispensable in
pharmaceutical research and materials science. However, its reactivity is matched by its
potential hazards, demanding a thorough understanding of its properties and strict adherence
to safety protocols. This guide provides the foundational knowledge for researchers to leverage
the synthetic potential of 4-NOPD HCI effectively and safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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